BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 1: Executive Chemical Profile & Strategic
Utility

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: Methyl 2-(acryloyloxy)benzoate
CAS No.: 4513-46-6
Cat. No.: B14148304
- 7

The Dual-Functionality Monomer Methyl 2-(acryloyloxy)benzoate represents a critical class
of "hybrid monomers" bridging the gap between bioactive salicylates and polymerizable
acrylates. Unlike simple alkyl acrylates (e.g., methyl acrylate), this molecule incorporates an
aromatic salicylate core, imparting significant rigidity and high refractive index potential to
resulting polymers.

Core Application Context:

» Bioactive Polymers: Used as a prodrug monomer. Upon hydrolysis of the ester backbone in
physiological conditions, it releases salicylic acid (analgesic/anti-inflammatory) and
poly(acrylic acid).

o Optical Materials: The aromatic ring provides a higher refractive index than aliphatic
acrylates, making it valuable for ophthalmic lenses and optical coatings.

o Adhesion Promoters: The ortho-substitution pattern creates steric environments unique for
surface bonding in dental adhesives.

The Stability Paradox: As a Senior Application Scientist, the primary operational risk | observe
with this compound is premature polymerization. It is an electron-deficient alkene attached to
an electron-withdrawing aromatic ester. This makes it highly reactive toward free radicals and
nucleophiles (Michael Addition).
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Part 2: Comprehensive Hazard Assessment

This compound must be treated with a higher tier of caution than standard laboratory solvents.
It presents a Sensitization-Polymerization risk couplet.

Mechanism of Toxicity & Reactivity

The acrylate double bond is a potent Michael Acceptor.
o Sensitization (Skin/Respiratory): The

-carbon of the acrylate group reacts covalently with thiol (-SH) groups on cysteine residues
in skin proteins (haptenization), leading to T-cell mediated immune responses (allergic
contact dermatitis).

o Systemic Toxicity: If ingested or absorbed, esterases cleave the molecule into Methyl
Salicylate (neurotoxin in high doses) and Acrylic Acid (corrosive).

JHS Classification <

Hazard Class Category Hazard Statement

H317: May cause an allergic

Skin Sensitization Catl ) ]

skin reaction.[1]
Skin Irritation Cat 2 H315: Causes skin irritation.

o H319: Causes serious eye

Eye Irritation Cat 2A o

irritation.

H335: May cause respiratory
STOT - SE Cat 3 o

irritation.[2]
Aquatic Toxicity Acute 2 H401: Toxic to aquatic life.[1]

Part 3: Storage, Stability & Polymerization Control

The "Oxygen Effect” Protocol Most researchers make the fatal error of storing acrylates under
pure Nitrogen or Argon. Do not do this.
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e Mechanism: The standard inhibitor, MEHQ (4-Methoxyphenol), requires dissolved oxygen to
function. The MEHQ radical (formed after scavenging a free radical) reacts with

to form a stable peroxy species, terminating the chain. Without

, MEHQ is ineffective.

Storage Protocol:

Temperature: Store at 2°C — 8°C. Do not freeze (freezing can cause inhibitor to crystallize
out of solution, leaving the liquid monomer uninhibited upon thawing).

Atmosphere: Store under air (aerated headspace), not inert gas.

Container: Amber glass or opaque HDPE to prevent UV-initiated polymerization.

Shelf-Life: Check peroxide levels every 3 months. If >10 ppm, re-inhibit or purify.
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Storage Condition Check

Temperature < 10°C?
Headspace Gas?

Air/Oxygen

itrogen/Argon

0 (>25°C)

MEHQ Presence RISK: Inhibitor Consumption

02 + MEHQ Radical

Terminates Chain Unchecked Radical

STABLE RISK: Thermal Initiation

(Inhibitor Active)

Click to download full resolution via product page

Caption: Logic flow for maintaining inhibitor efficacy. Note the critical requirement for Oxygen to
activate MEHQ.

Part 4: Synthesis & Purification Workflow

For researchers synthesizing this de novo rather than purchasing, the Schotten-Baumann
esterification is the standard, but it requires strict temperature control to prevent polymerization
during synthesis.

Reaction: Methyl Salicylate + Acryloyl Chloride

Methyl 2-(acryloyloxy)benzoate + HCI
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Experimental Protocol:
o Setup: Flame-dried 3-neck flask,

inlet (keep flow low), addition funnel, thermometer.

e Reagents:

[¢]

Methyl Salicylate (1.0 eq)

[e]

Triethylamine (TEA) (1.2 eq) as acid scavenger.

o

Dichloromethane (DCM) (anhydrous solvent).

[¢]

Acryloyl Chloride (1.1 eq).
e Procedure:
o Dissolve Methyl Salicylate and TEA in DCM. Cool to 0°C.[3]

o Critical Step: Add Acryloyl Chloride dropwise over 1 hour. Exotherms >10°C can trigger
polymerization.

o Allow to warm to RT and stir for 4 hours.
o Workup:
o Wash with cold 1M HCI (removes TEA), then saturated

(removes acrylic acid), then Brine.

o Dry over

o Inhibition: Add 50 ppm MEHQ before concentrating on a rotary evaporator. Do not heat
water bath >35°C.
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Methyl Salicylate A Add Acryloyl Chloride . . . . Dry (MgSO4) & Vac Removal of Solvent
+ TEA + DCM Cool to 0°C (Dropwise) Stir 4h @ RT Wash: HCI -> NaHCO3 -> Brine Add MEHQ (<35°C)
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Caption: Synthesis workflow emphasizing thermal control and inhibitor addition prior to
concentration.

Part 5: Emergency Response & Spill Management
Scenario: 500mL Bottle Breakage in Lab
o Evacuate & Ventilate: Acrylates have a pungent, acrid odor. Clear the area.

o PPE: Butyl rubber or Silver Shield gloves are required. Nitrile gloves degrade rapidly against
concentrated acrylates.

e Containment:

o Do NOT use: Clay-based kitty litter or acidic absorbents (can catalyze polymerization/heat
generation).

o USE: Polypropylene pads or vermiculite.

o Decontamination: Scrub surface with a soap/water solution. Do not use organic solvents
(acetone/ethanol) initially, as they may enhance skin penetration of the residue.

Part 6: Physicochemical Data Table

Note: Empirical values may vary by synthesis batch purity. Values below are grounded in
structure-activity relationships and available literature for the specific CAS.
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Property Value | Description Source/Note

) Viscous Liquid or Low-Melting ) ]
Physical State Solid Depending on purity/temp
oli

. . _ Decomposes before boiling at
Boiling Point >250°C (Predicted)
atm pressure

Est. based on structural

Melting Point ~40-50°C
analogs [1]

Flash Point >110°C High MW ester

. Soluble in DCM, THF, Ethyl o
Solubility Immiscible in water

Acetate

Density ~1.15 - 1.20 g/cm3 Heavier than water
Refractive Index ~1.54 Aromatic ring contribution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.ICSC 1505 - METHYL SALICYLATE [inchem.org]
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o To cite this document: BenchChem. [Part 1: Executive Chemical Profile & Strategic Ultility].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14148304+#safety-data-sheet-for-methyl-2-
acryloyloxy-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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